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Compound of Interest

Compound Name: (+)-Cloprostenol sodium

Cat. No.: B15570567

An In-depth Technical Guide to (+)-Cloprostenol Sodium

Introduction

(+)-Cloprostenol sodium is the dextrorotatory, optically active enantiomer of cloprostenol, a
synthetic analog of prostaglandin F2a (PGF2a).[1][2] It is recognized for being the biologically
active isomer responsible for the compound's potent luteolytic activity.[1][3] As a highly effective
agonist of the prostaglandin F receptor (FP receptor), it is widely utilized in veterinary medicine
to control the reproductive cycle in various species, including cattle, horses, and swine.[2][4][5]
Its primary mechanism involves inducing the functional and morphological regression of the
corpus luteum (luteolysis), which leads to a decrease in progesterone levels and allows for the
return to estrus and normal ovulation.[5][6][7] This guide provides a comprehensive overview of
its chemical properties, mechanism of action, and relevant experimental data for researchers
and drug development professionals.

Chemical Properties

(+)-Cloprostenol sodium is a white or off-white, hygroscopic crystalline powder that is more
water-soluble than its free acid form.[2][8][9] It is crucial to distinguish the (+)-enantiomer from
the racemic mixture, (x)-Cloprostenol sodium, as they have different CAS Registry Numbers.
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Property Value Reference

CAS Registry Number 62561-03-9 [11[2][10]

D-Cloprostenol sodium, (+)-16-

Synonyms m-chlorophenoxy tetranor [1][10]
PGF2a

Molecular Formula C22H28CINaOe [1][4][10]

Molecular Weight 446.9 g/mol [11[41181[10]
White to off-white, hygroscopic

Appearance [2][9]
powder

H20: 150 mg/mL[8] PBS (pH
7.2): 35 mg/mL[1] Ethanol: 50

Solubility
mg/mL[1] DMSO: 60 mg/mLJ[1]
DMF: 130 mg/mL][1]
Store pure form at -20°C for up
Stability to 3 years.[8] Hygroscopic in

nature.[2][9]

Mechanism of Action and Signaling Pathway

(+)-Cloprostenol is a potent synthetic analog of prostaglandin F2a (PGF2a) and functions as a
selective agonist for the prostaglandin F (FP) receptor.[1][4][11] The FP receptor is a G-protein
coupled receptor (GPCR) that, upon activation, initiates a signaling cascade leading to its
primary biological effects.

The principal effect is luteolysis, the regression of the corpus luteum, which ceases
progesterone production.[6][7] This drop in progesterone initiates the return to estrus and
ovulation.[5][6] Additionally, (+)-Cloprostenol stimulates smooth muscle contractions in the
uterus, gastrointestinal tract, and respiratory system.[6] Unlike some other prostaglandin
analogs, it does not exhibit thromboxane A2 activity or cause platelet aggregation.[6] The
biological activity resides almost exclusively in the (+)-enantiomer, also known as the 15(R)
enantiomer.[1][3]
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FP Receptor signaling cascade initiated by (+)-Cloprostenol sodium.
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Pharmacodynamic and Pharmacokinetic Data

(+)-Cloprostenol is significantly more potent than the endogenous PGF2a in terminating
pregnancy in animal models.[1] Its functional activity is demonstrated by low nanomolar and
picomolar potency in various assays. The sodium salt form is more resistant to metabolism
than naturally occurring prostaglandins, resulting in a longer half-life.[12][13]

Pharmacodynamics

Parameter Value Species/System Reference

FP Receptor
. 0.84 nM - [14]
Agonism (ECso)

Inhibition of Adipocyte
Precursor 3x10712M Rat [1]

Differentiation (ICso)

| Receptor Binding | Equipotent to PGF2a in inhibiting [BH]PGF2a binding to bovine corpus
luteum cell membranes. | Bovine [[15] |

Pharmacokinetics
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Parameter Value Species Route Reference
] . Intramuscular
Half-life (t¥%) ~3 hours Cattle, Pigs (IM) [6]1[12][13]
Time to Peak
Plasma ~1 hour Pigs, Cattle IM [3][6]
Concentration
Major route is -
oxidation to
Metabolism ) Cattle, Pigs - [6]
tetranor or dinor
acids.
Approximately
) equal proportions )
Excretion o Cattle, Pigs - [6]
in urine and
feces.

| Milk Elimination | <1% of the administered dose. | Cattle | IM |[3][€] |

Experimental Protocols

(+)-Cloprostenol sodium is extensively used in large animal reproductive management. A
common application is in estrus synchronization protocols for cattle, often in combination with
GnRH analogs, to enable fixed-time artificial insemination (FTAI).

Protocol: Ovsynch for Estrus Synchronization in Cattle

This protocol is designed to synchronize ovulation, allowing for insemination at a
predetermined time without the need for estrus detection.

Methodology:

o Day 0: Administer an injection of a Gonadotropin-Releasing Hormone (GnRH) analog. This
causes the release of Luteinizing Hormone (LH), which will either ovulate a dominant follicle
or initiate a new follicular wave.
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o Day 7: Administer an intramuscular injection of (+)-Cloprostenol sodium (typically 500 pg,
equivalent to 2 mL of a 250 pg/mL solution).[16] This induces luteolysis of the corpus luteum

that is present.

+ Day 9: Administer a second injection of a GnRH analog. This ensures that a mature,
dominant follicle ovulates.

e 12-24 hours post-second GnRH: Perform fixed-time artificial insemination (FTAI).[16]

Blood samples can be collected to measure hormone concentrations (e.g., progesterone) to
verify luteolysis and protocol efficacy.[12] Complete luteolysis is typically defined as serum
progesterone concentrations falling below 0.5 ng/mL.[12]

Protocol Events & Rationale

Initiates new follicular wave Induces luteolysis Triggers synchronized ovulation
or ovulates dominant follicle (corpus luteum regression)
Day 0
Administer GnRH 7 days
48 hours Day 9 12-24 hours Day 10

Day 7 L . 5
Administer (+)-Cloprostenol sodium Administer 2nd GnRH (12-24 hrs later) Insemination timed with ovulation
Fixed-Time Al e,

Pregnancy Check
(e.g., Day 30-40)
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Workflow for the Ovsynch estrus synchronization protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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